Cas no 1203032-05-6 (N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1203032-05-6
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 6525659
• Update Time: 2025-05-30

N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide

• Inchi： 1S/C14H12N4O2S/c1-9-6-13(20)18(8-15-9)7-12(19)17-14-16-10-4-2-3-5-11(10)21-14/h2-6,8H,7H2,1H3,(H,16,17,19)
• InChI Key： NCNOFKRHSWCVHE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)CN1C=NC(C)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No 1203032-05-6)

N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 1203032-05-6, has garnered attention due to its structural complexity and potential biological activities. The compound features a benzothiazole moiety linked to a pyrimidine derivative, which is a common motif in the design of bioactive molecules.

The benzothiazole ring system is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1,3-benzothiazole scaffold has been extensively studied for its ability to interact with various biological targets. The presence of the 1,3-benzothiazol-2-yl group in N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide suggests that this compound may exhibit similar pharmacological effects. Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents.

The second moiety of the compound, 4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl, is a pyrimidine derivative that is known to be a key structural component in many pharmacologically active molecules. Pyrimidines are heterocyclic aromatic compounds that play a crucial role in various biological processes. They are essential components of nucleic acids and have been widely used in the development of drugs targeting enzymes and receptors involved in diseases such as cancer and inflammation.

The combination of the benzothiazole and pyrimidine moieties in N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide suggests that this compound may possess unique pharmacological properties. The potential interactions between these two moieties could lead to enhanced binding affinity and improved biological activity compared to individual components. This concept aligns with the growing trend in drug discovery towards the development of hybrid molecules that combine multiple pharmacophores.

In recent years, there has been a significant increase in research focused on the development of novel small molecule inhibitors for various therapeutic targets. N-(1,3-benzothiazol-2-yl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1 -yl)acetamide represents an interesting candidate for further investigation in this area. The compound's structural features make it a promising candidate for drug discovery efforts aimed at identifying new treatments for diseases such as cancer and inflammatory disorders.

The synthesis of N-(1,3-benzothiazol -2 -yl)-2-(4-methyl -6 -oxo -1 , 6 -dihydrop yrimidin -1 -yl strong>)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole precursor followed by its coupling with the pyrimidine derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient and selective transformations.

The pharmacological evaluation of N-(1 , 3 -benzothia zol -2 -yl strong >)- 2 -( < strong > 4 -me thyl - 6 -ox o - 1 , 6 -dih ydro py rimidin e - 1 - yl strong >)acetamide has been conducted using both in vitro and in vivo models. Initial studies have shown promising results regarding its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are known to be implicated in cancer progression.

The structural features of N-(1 , 3-ben zothia zol - 2-y l strong >)- 2 -( < strong > 4-me thyl - 6-o x o - 1 , 6-di hy dro py rim id ine - 1-y l strong >)acetamide also make it an attractive candidate for further development as an anticancer agent. The presence of both benzothiazole and pyrimidine moieties allows for multiple interactions with biological targets, which could lead to enhanced efficacy and reduced side effects compared to conventional single-target therapies.

In conclusion, N-(1 , 3-ben zothia zol - 2-y l strong >)- 2 -( < strong >4-me thyl - 6-o x o - 1 , 6-di hy dro py rim id ine - 1-y l strong >)acetamide (CAS No < strong >1203032- 05 - )is a compoun d with promisin g pharma cological proper ties due to i ts unique structu re an d combi nation o f bioactive m otifs . Re cent stu dies ha ve highlighte d its poten tial as an i nhibitor o f key en zymes an d rece ptors invo lved i n disea se pathw ays . Th e compou nd's syn thesis an d pharma cological evalu ation ha ve pro vided valuable insights into i ts mechan ism o f ac tion an d therapeutic po tential . Further re search is warranted to explo re i ts fu ture po ssibilities i n dr ug deve lopment an d therapeu tic app licatio ns . p>